Cas no 1602225-47-7 (1-(2,2,2-trifluoroethyl)-1H-indol-7-amine)

1-(2,2,2-trifluoroethyl)-1H-indol-7-amine is a synthetic organic compound with notable chemical properties. It serves as a versatile building block in the synthesis of various indole derivatives. The trifluoroethyl substituent enhances the compound's stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical research. Its unique structure and functional group availability make it a preferred choice for exploring novel chemical reactions and applications.
1-(2,2,2-trifluoroethyl)-1H-indol-7-amine structure
1602225-47-7 structure
Product Name:1-(2,2,2-trifluoroethyl)-1H-indol-7-amine
CAS No:1602225-47-7
MF:C10H9F3N2
MW:214.187072515488
CID:6614756
PubChem ID:114935700
Update Time:2025-06-24

1-(2,2,2-trifluoroethyl)-1H-indol-7-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(2,2,2-trifluoroethyl)-1H-indol-7-amine
    • A1-53262
    • EN300-1109205
    • 1602225-47-7
    • Inchi: 1S/C10H9F3N2/c11-10(12,13)6-15-5-4-7-2-1-3-8(14)9(7)15/h1-5H,6,14H2
    • InChI Key: OHAVXBJGDIUOQK-UHFFFAOYSA-N
    • SMILES: FC(CN1C=CC2C=CC=C(C1=2)N)(F)F

Computed Properties

  • Exact Mass: 214.07178278g/mol
  • Monoisotopic Mass: 214.07178278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 31Ų

1-(2,2,2-trifluoroethyl)-1H-indol-7-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1109205-0.05g
1-(2,2,2-trifluoroethyl)-1H-indol-7-amine
1602225-47-7 95%
0.05g
$827.0 2023-10-27
Enamine
EN300-1109205-0.1g
1-(2,2,2-trifluoroethyl)-1H-indol-7-amine
1602225-47-7 95%
0.1g
$867.0 2023-10-27
Enamine
EN300-1109205-0.25g
1-(2,2,2-trifluoroethyl)-1H-indol-7-amine
1602225-47-7 95%
0.25g
$906.0 2023-10-27
Enamine
EN300-1109205-0.5g
1-(2,2,2-trifluoroethyl)-1H-indol-7-amine
1602225-47-7 95%
0.5g
$946.0 2023-10-27
Enamine
EN300-1109205-1.0g
1-(2,2,2-trifluoroethyl)-1H-indol-7-amine
1602225-47-7
1g
$1414.0 2023-06-10
Enamine
EN300-1109205-2.5g
1-(2,2,2-trifluoroethyl)-1H-indol-7-amine
1602225-47-7 95%
2.5g
$1931.0 2023-10-27
Enamine
EN300-1109205-5.0g
1-(2,2,2-trifluoroethyl)-1H-indol-7-amine
1602225-47-7
5g
$4102.0 2023-06-10
Enamine
EN300-1109205-10.0g
1-(2,2,2-trifluoroethyl)-1H-indol-7-amine
1602225-47-7
10g
$6082.0 2023-06-10
Enamine
EN300-1109205-1g
1-(2,2,2-trifluoroethyl)-1H-indol-7-amine
1602225-47-7 95%
1g
$986.0 2023-10-27
Enamine
EN300-1109205-5g
1-(2,2,2-trifluoroethyl)-1H-indol-7-amine
1602225-47-7 95%
5g
$2858.0 2023-10-27

Additional information on 1-(2,2,2-trifluoroethyl)-1H-indol-7-amine

1-(2,2,2-Trifluoroethyl)-1H-Indol-7-amine (CAS No. 1602225-47-7): A Comprehensive Overview

1-(2,2,2-Trifluoroethyl)-1H-indol-7-amine (CAS No. 1602225-47-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The introduction of a trifluoromethyl group at the 2-position of the ethyl chain significantly alters the physicochemical properties of the molecule, making it a valuable candidate for various pharmacological studies.

The indole scaffold is a fundamental building block in many natural and synthetic compounds with biological relevance. It is found in numerous bioactive molecules, including serotonin, melatonin, and various alkaloids. The presence of the trifluoroethyl group in 1-(2,2,2-trifluoroethyl)-1H-indol-7-amine imparts unique properties such as increased lipophilicity and metabolic stability, which can enhance its pharmacokinetic profile and bioavailability.

Recent studies have explored the potential of 1-(2,2,2-trifluoroethyl)-1H-indol-7-amine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-(2,2,2-trifluoroethyl)-1H-indol-7-amine exhibits neuroprotective effects by inhibiting apoptosis and reducing oxidative stress in neuronal cells.

In addition to its neuroprotective properties, 1-(2,2,2-trifluoroethyl)-1H-indol-7-amine has also been investigated for its anti-inflammatory and analgesic activities. A study conducted by a team of researchers at the University of California found that this compound effectively reduces inflammation and pain in animal models of arthritis. The mechanism underlying these effects is thought to involve the inhibition of pro-inflammatory cytokines and the modulation of pain signaling pathways.

The pharmacokinetic properties of 1-(2,2,2-trifluoroethyl)-1H-indol-7-amine have been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Its high lipophilicity allows for efficient crossing of biological membranes, including the blood-brain barrier (BBB), which is crucial for its central nervous system (CNS) activity.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2,2,2-trifluoroethyl)-1H-indol-7-amine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are promising and pave the way for further clinical development.

The synthesis of 1-(2,2,2-trifluoroethyl)-1H-indol-7-amine involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 7-bromoindole with trifluoromethylacetyl chloride followed by deprotection to yield the final product. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound on a commercial scale.

In conclusion, 1-(2,2,2-trifluoroethyl)-1H-indol-7-amine (CAS No. 1602255477) represents a promising candidate for various therapeutic applications due to its unique chemical structure and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in medicine. As more data becomes available from clinical trials, it is anticipated that this compound will play a significant role in advancing treatments for neurodegenerative diseases, inflammation, and pain management.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd